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Compound of Interest

Compound Name: Boc-D-Lys(N3)-OH (CHA)

Cat. No.: B6310641

In-Depth Technical Guide: Boc-D-Lys(N3)-OH
(CHA)

This guide provides an in-depth overview of the chemical properties of Boc-D-Lys(N3)-OH
(CHA), a key reagent in biochemical research and drug development.

Core Compound Data

Boc-D-Lys(N3)-OH (CHA) is the cyclohexylammonium (CHA) salt of Boc-D-lysine, where the
epsilon-amino group is modified with an azide (N3) moiety. This structure makes it a valuable
building block in peptide synthesis and click chemistry applications.

Parameter Value
Molecular Weight 371.48 g/mol [1]
Chemical Formula C17H33N504[1]

Structural Representation

The molecular structure of Boc-D-Lys(N3)-OH (CHA) consists of three primary components:
the Boc-protected D-lysine core, the azide functional group, and the cyclohexylammonium
counter-ion.
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Logical Relationship of Boc-D-Lys(N3)-OH (CHA) Components
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Caption: Molecular components of Boc-D-Lys(N3)-OH (CHA).

Experimental Applications

Due to the presence of the azide group, Boc-D-Lys(N3)-OH (CHA) is extensively used in
bioconjugation reactions, particularly in copper(l)-catalyzed azide-alkyne cycloaddition
(CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) click chemistry reactions.
These reactions are fundamental for the site-specific labeling of biomolecules, the synthesis of
peptide-drug conjugates, and the development of targeted therapeutic agents.

While specific experimental protocols are highly dependent on the application, a general
workflow for incorporating this amino acid derivative into a peptide sequence via solid-phase
peptide synthesis (SPPS) is outlined below.

General Workflow for SPPS using Boc-D-Lys(N3)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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